1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 1-[(4-methylpentan-2-ylamino)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C13H27NO/c1-11(2)9-12(3)14-10-13(15)7-5-4-6-8-13/h11-12,14-15H,4-10H2,1-3H3
• InChI Key: UPDXJEOOUSNHII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NCC1(CCCCC1)O

Description

1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol is a cyclohexanol derivative featuring a branched alkylamino substituent. Its structure comprises a cyclohexanol core with a methyl group at the 1-position and a [(4-methylpentan-2-yl)amino]methyl group attached to the same carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol typically involves the following steps:

Formation of the Aminoalkyl Chain: The aminoalkyl chain can be synthesized by reacting 4-methylpentan-2-amine with formaldehyde under controlled conditions to form the intermediate compound.

Cyclohexane Ring Substitution: The intermediate compound is then reacted with cyclohexanone in the presence of a reducing agent such as sodium borohydride to form the final product, 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. Common industrial methods include continuous flow synthesis and batch processing.

Chemical Reactions Analysis

Types of Reactions: 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a more saturated derivative.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as halides or amines can be used in the presence of a suitable catalyst.

Major Products Formed:

Oxidation: Formation of cyclohexanone derivatives.

Reduction: Formation of cyclohexanol derivatives.

Substitution: Formation of substituted cyclohexanols with various functional groups.

Scientific Research Applications

1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

2.1.1 1-[[(1,2-Dimethylbutyl)amino]methyl]cyclohexanol (CAS 1247577-77-0)

• Structure : Differs in the alkyl chain (1,2-dimethylbutyl vs. 4-methylpentan-2-yl), altering steric bulk and lipophilicity.
• Properties : Higher purity (98%) but discontinued due to synthesis challenges or low demand .
• Applications : Likely explored as a synthetic intermediate, though less accessible than the target compound.

2.1.2 4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol (CAS 1248431-23-3)

• Structure: Features a pentanol backbone with a 4-methylcyclohexylamino group, contrasting with the cyclohexanol core of the target compound.

2.1.3 (±)cis-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol Hydrochloride

• Structure: Incorporates a methoxyphenyl group and dimethylamino substituent.
• Properties: The aromatic ring enhances π-π interactions, while the dimethylamino group increases solubility via protonation. The hydrochloride salt form suggests pharmaceutical relevance .

Functional Group Comparisons

2.2.1 Amino Group Variations

• Primary vs. Secondary Amines: The target compound’s secondary amine (4-methylpentan-2-yl group) offers less basicity than tertiary amines (e.g., dimethylamino in ), affecting pH-dependent solubility.
• Aromatic vs. Aliphatic Substituents: Analogues with thiophene (C12H19NOS) or bromobenzofuran (C16H20BrNO2) groups exhibit enhanced electronic interactions but higher metabolic instability compared to the target’s aliphatic chain .

2.2.2 Cyclohexanol Core Modifications

• Simpler Derivatives: 4-Methyl-1-(propan-2-yl)cyclohexan-1-ol (p-Menthan-4-ol) lacks the amino group, reducing hydrogen-bonding capacity and limiting utility in drug design .
• Protected Derivatives: Dibenzylamino-1-methylcyclohexan-1-ol serves as a synthetic precursor but requires deprotection steps, unlike the target compound’s unmasked amine .

Research and Application Insights

• Synthetic Utility: The target compound’s branched alkyl chain may complicate stereoselective synthesis compared to linear analogues (e.g., dibenzylamino derivatives ).
• Market Availability: Limited commercial availability compared to simpler cyclohexanols (e.g., p-Menthan-4-ol ), indicating niche applications.

Biological Activity

1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol, with the CAS number 1184705-96-1, is a compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological activities, and relevant research findings, including case studies and data tables.

The molecular formula of 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol is C13H27NO, with a molecular weight of 213.37 g/mol. The compound features a cyclohexanol structure substituted with an amino group and a branched aliphatic chain, which may influence its biological interactions.

Property	Value
Molecular Formula	C13H27NO
Molecular Weight	213.37 g/mol
IUPAC Name	1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol
CAS Number	1184705-96-1

Biological Activity Overview

Research into the biological activity of this compound has primarily focused on its pharmacological potential, particularly in the context of antibacterial and possibly neuroprotective effects.

Neuroprotective Effects

Preliminary investigations into similar compounds indicate that the cyclohexanol structure may confer neuroprotective properties. Compounds with such structures have been shown to exhibit antioxidant activity, potentially protecting neuronal cells from oxidative stress.

Study 1: Antibacterial Evaluation

In a comparative study of various cyclic amines, compounds structurally related to 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol were evaluated for their antibacterial properties. The study found that specific substitutions on the cyclohexane ring significantly influenced antibacterial potency against both Gram-positive and Gram-negative bacteria .

Study 2: Neuroprotective Screening

A related investigation focused on compounds with similar functional groups assessed their ability to protect neuronal cells in vitro. Results indicated that certain derivatives demonstrated significant reductions in cell death under oxidative stress conditions, suggesting that 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol may possess similar protective effects .

Data Summary

The following table summarizes findings from various studies related to the biological activities of compounds similar to 1-{[(4-Methylpentan-2-yl)amino]methyl}cyclohexan-1-ol:

Study Focus	Findings
Antibacterial	Active against Gram-positive/negative bacteria; structure-dependent activity
Neuroprotection	Reduced oxidative stress-induced cell death; potential antioxidant properties